![molecular formula C14H28NO3PS2 B1677943 Piperophos CAS No. 24151-93-7](/img/structure/B1677943.png)
Piperophos
Overview
Description
Piperophos is an herbicide . It has the molecular formula C14H28NO3PS2 and a molecular weight of 353.48 .
Molecular Structure Analysis
The IUPAC name for Piperophos is S- { [ (2-methylpiperidino)carbonyl]methyl} O,O -dipropyl phosphorodithioate . The InChIKey for Piperophos is UNLYSVIDNRIVFJ-UHFFFAOYSA-N .
Chemical Reactions Analysis
Piperophos has been found to have significant effects on testosterone biosynthesis in Leydig cells. RT-PCR studies showed a decrease in the expression of key steroidogenic enzymes: cytochrome P450scc, 3-HSD, and 17-HSD .
Scientific Research Applications
Soil Adsorption and Desorption
Piperophos has been studied for its adsorption and desorption patterns by paddy field soils and adsorbents . The adsorption isotherms of Piperophos fit empirical Freundlich isotherms . The herbicide was found to be easily desorbed from kaolinite and organic matter poor soils, but with difficulty from montmorillonite, humic acids, montmorillonitic soils, and organic matter rich soils . This suggests that Piperophos has strong binding to montmorillonite and soil organic matter .
Herbicidal Applications
Piperophos has been used as a herbicide in combination with other chemicals like dimethametryn and bentazon . The effects of simultaneous applications of piperophos and dimethametryn or piperophos, dimethametryn, and bentazon were found to be higher than those of single application of each active ingredient . This suggests that Piperophos can be effectively used in combination with other herbicides for better weed control .
Impact on Ecosystem Services
While not directly related to Piperophos, it’s important to note that the use of many pesticides, potentially including Piperophos, can significantly impact the functioning of air, water, and soil systems . These systems’ ability to maintain integral ecosystem services including nutrient cycling and aggregate formation may be affected .
Mechanism of Action
Target of Action
Piperophos primarily targets the acetylcholinesterase enzyme . This enzyme plays a crucial role in the nervous system, where it is responsible for breaking down the neurotransmitter acetylcholine .
Mode of Action
Piperophos acts as an acetylcholinesterase inhibitor . It binds to the active site of the acetylcholinesterase enzyme, preventing the hydrolysis of acetylcholine . This inhibition leads to an accumulation of acetylcholine at the synaptic cleft, resulting in continuous stimulation of the postsynaptic receptors . As a result, Piperophos disrupts the normal neurotransmission process, leading to overstimulation of cholinergic receptors .
Biochemical Pathways
The primary biochemical pathway affected by Piperophos is the neurotransmission process . By inhibiting acetylcholinesterase, Piperophos interferes with the breakdown of acetylcholine, ultimately leading to the disruption of normal nerve signal transmission .
Pharmacokinetics
Like many organophosphate compounds, it is likely that piperophos is absorbed through the skin, lungs, and gastrointestinal tract, distributed throughout the body, metabolized in the liver, and excreted via urine and feces .
Result of Action
The inhibition of acetylcholinesterase by Piperophos leads to a significant decrease in testosterone biosynthesis by Leydig cells . This disruption in testosterone production can have profound effects on the endocrine system and overall health .
Safety and Hazards
properties
IUPAC Name |
2-dipropoxyphosphinothioylsulfanyl-1-(2-methylpiperidin-1-yl)ethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H28NO3PS2/c1-4-10-17-19(20,18-11-5-2)21-12-14(16)15-9-7-6-8-13(15)3/h13H,4-12H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UNLYSVIDNRIVFJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOP(=S)(OCCC)SCC(=O)N1CCCCC1C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H28NO3PS2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8058031 | |
Record name | Piperophos | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8058031 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
353.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Piperophos | |
CAS RN |
24151-93-7 | |
Record name | Piperophos | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=24151-93-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Piperophos [BSI:ISO] | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0024151937 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Piperophos | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8058031 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Phosphorodithioic acid, S-[2-(2-methyl-1-piperidinyl)-2-oxoethyl] O,O-dipropyl ester | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.133.269 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | PIPEROPHOS | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/NZQ0DO501J | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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